Cas no 594813-06-6 (OXAZOLE, 4-(3-METHOXYPHENYL)-2-METHYL-)

OXAZOLE, 4-(3-METHOXYPHENYL)-2-METHYL- structure
594813-06-6 structure
Product Name:OXAZOLE, 4-(3-METHOXYPHENYL)-2-METHYL-
CAS No:594813-06-6
MF:C11H11NO2
MW:189.210542917252
CID:3476867
PubChem ID:17978719
Update Time:2025-04-21

OXAZOLE, 4-(3-METHOXYPHENYL)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • OXAZOLE, 4-(3-METHOXYPHENYL)-2-METHYL-
    • 4-(3-Methoxyphenyl)-2-methyloxazole
    • 594813-06-6
    • SCHEMBL3319499
    • DTXSID701293354
    • Inchi: 1S/C11H11NO2/c1-8-12-11(7-14-8)9-4-3-5-10(6-9)13-2/h3-7H,1-2H3
    • InChI Key: LKGJXOMRKVXYGN-UHFFFAOYSA-N
    • SMILES: O1C=C(C2=CC=CC(OC)=C2)N=C1C

Computed Properties

  • Exact Mass: 189.078978594Da
  • Monoisotopic Mass: 189.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.3Ų
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